Cas no 163136-16-1 (Cannabisin E)

• Product Name: Cannabisin E
• CAS No: 163136-16-1
• MF: C₃₆H₃₈N₂O₉
• MW: 642.694930553436
• CID: 2012842
• PubChem ID: 71448966
• Update Time: 2025-04-21

Cannabisin E Chemical and Physical Properties

Names and Identifiers

• Cannabisin E
• (2R,3R)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-2-[4-[(E)-3-[2-(4-hydroxyphenyl)ethylamino]-3-oxoprop-1-enyl]-2-methoxyphenoxy]propanamide
• 163136-16-1
• DTXSID801019066
• C17909
• CHEBI:182966
• DTXCID601477066
• (2R,3R)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-N-(2-(4-hydroxyphenyl)ethyl)-2-(4-((E)-3-(2-(4-hydroxyphenyl)ethylamino)-3-oxoprop-1-enyl)-2-methoxyphenoxy)propanamide

• Inchi： 1S/C36H38N2O9/c1-45-31-22-26(9-14-29(31)41)34(43)35(36(44)38-20-18-24-5-12-28(40)13-6-24)47-30-15-7-25(21-32(30)46-2)8-16-33(42)37-19-17-23-3-10-27(39)11-4-23/h3-16,21-22,34-35,39-41,43H,17-20H2,1-2H3,(H,37,42)(H,38,44)/b16-8+/t34-,35-/m1/s1
• InChI Key： RMSITXIMTOOGNZ-IYFCKDFNSA-N
• SMILES： O(C1C=CC(/C=C/C(NCCC2C=CC(=CC=2)O)=O)=CC=1OC)[C@@H](C(NCCC1C=CC(=CC=1)O)=O)[C@@H](C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 642.25773079g/mol
• Monoisotopic Mass: 642.25773079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 15
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds